Cas no 1185147-81-2 (2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid-d3)

• Product Name: 2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid-d3
• CAS No: 1185147-81-2
• MF: C₁₀H₁₈O₄
• MW: 205.266008853912
• CID: 1061998
• PubChem ID: 46780948
• Update Time: 2025-04-20

2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid-d3 Chemical and Physical Properties

Names and Identifiers

• 2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid-d3
• 2-tert-butyl-5-(trideuteriomethyl)-1,3-dioxane-5-carboxylic acid
• 1185147-81-2
• DTXSID10675743
• 2-tert-Butyl-5-(~2~H_3_)methyl-1,3-dioxane-5-carboxylic acid
• 2-tert-Butyl-5-(methyl-d3)-1,3-dioxane-5-carboxylic Acid

• Inchi： 1S/C10H18O4/c1-9(2,3)8-13-5-10(4,6-14-8)7(11)12/h8H,5-6H2,1-4H3,(H,11,12)/i4D3
• InChI Key： KTTYIKKAGVPDJZ-GKOSEXJESA-N
• SMILES： O1CC(C(=O)O)(C([2H])([2H])[2H])COC1C(C)(C)C

Computed Properties

• Exact Mass: 205.13900
• Monoisotopic Mass: 205.139
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 296.5±35.0 °C at 760 mmHg
• Flash Point: 109.6±19.4 °C
• PSA: 55.76000
• LogP: 1.49630
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid-d3 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)